Cas no 333304-99-7 (4-[(5-bromopyridin-2-yl)carbamoyl]butanoic acid)

• Product Name: 4-[(5-bromopyridin-2-yl)carbamoyl]butanoic acid
• CAS No: 333304-99-7
• MF: C₁₀H₁₁BrN₂O₃
• MW: 287.109941720963
• MDL: MFCD00725171
• CID: 3073311
• PubChem ID: 764849
• Update Time: 2025-06-08

4-[(5-bromopyridin-2-yl)carbamoyl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(5-bromopyridin-2-yl)carbamoyl]butanoic acid
• AKOS000638520
• CS-0265842
• Oprea1_197222
• Oprea1_854727
• CCG-107445
• Z227830732
• 5-((5-bromopyridin-2-yl)amino)-5-oxopentanoic acid
• EN300-235951
• 5-(5-bromopyridin-2-ylamino)-5-oxopentanoic acid
• 5-[(5-bromopyridin-2-yl)amino]-5-oxopentanoicacid
• 5-[(5-bromopyridin-2-yl)amino]-5-oxopentanoic acid
• 333304-99-7
• F0770-0065

• MDL： MFCD00725171
• Inchi： 1S/C10H11BrN2O3/c11-7-4-5-8(12-6-7)13-9(14)2-1-3-10(15)16/h4-6H,1-3H2,(H,15,16)(H,12,13,14)
• InChI Key： OZNDTAVITINDOV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NC(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 285.99530Da
• Monoisotopic Mass: 285.99530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 4-[(5-bromopyridin-2-yl)carbamoyl]butanoic acid

Introduction to 4-[(5-bromopyridin-2-yl)carbamoyl]butanoic acid (CAS No. 333304-99-7)

4-[(5-bromopyridin-2-yl)carbamoyl]butanoic acid, identified by the chemical identifier CAS No. 333304-99-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of brominated pyridine derivatives, which are widely studied for their potential biological activities. The structural motif of this molecule incorporates a carbamoyl group linked to a butanoic acid backbone, with a key substituent at the 5-position of the pyridine ring, which is a 5-bromopyridin-2-yl moiety. Such structural features make it a versatile scaffold for designing novel therapeutic agents.

The significance of 4-[(5-bromopyridin-2-yl)carbamoyl]butanoic acid lies in its utility as a building block in synthetic chemistry and as a potential lead compound for drug discovery. The bromine atom at the 5-position of the pyridine ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecules with tailored biological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The carbamoyl group in 4-[(5-bromopyridin-2-yl)carbamoyl]butanoic acid provides a hydrogen bonding site that can interact with specific residues in protein targets, making it an attractive moiety for designing high-affinity binders. This compound has been explored in the context of inhibiting enzymes involved in cancer metabolism and inflammation, where precise molecular interactions are crucial for therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in modulating signaling pathways relevant to neurological disorders. Studies have indicated that pyridine derivatives can interact with neurotransmitter receptors and ion channels, offering a basis for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The presence of the 5-bromopyridin-2-yl group enhances binding affinity and selectivity, which are critical factors in drug design.

The synthesis of 4-[(5-bromopyridin-2-yl)carbamoyl]butanoic acid involves multi-step organic transformations, starting from commercially available precursors such as 2-bromoacetophenone and 5-bromopyridine. The introduction of the carbamoyl group is typically achieved through reductive amination or condensation reactions with cyanohydrins, followed by hydrolysis to yield the carboxylic acid functionality. This synthetic route highlights the compound's accessibility while maintaining high purity standards necessary for pharmaceutical applications.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-[(5-bromopyridin-2-yl)carbamoyl]butanoic acid. Molecular docking studies have been instrumental in predicting binding modes and affinities with target proteins, allowing researchers to optimize lead structures before proceeding to experimental validation. These computational approaches have reduced the time and cost associated with traditional high-throughput screening methods, making drug discovery more efficient.

The pharmacokinetic properties of 4-[(5-bromopyridin-2-yl)carbamoyl]butanoic acid are also under investigation to ensure its suitability for clinical translation. Factors such as solubility, stability, and metabolic clearance play critical roles in determining whether a candidate drug will progress to human trials. Preliminary studies suggest that this compound exhibits moderate solubility in water and organic solvents, which is favorable for formulation development.

In conclusion, 4-[(5-bromopyridin-2-yl)carbamoyl]butanoic acid (CAS No. 333304-99-7) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a significant role in future drug development efforts.